4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 3-nitrobenzoate

• Molecular Formula: C23H15NO6
• Molecular Weight: 401.4 g/mol
• IUPAC Name: (4-methyl-2-oxo-3-phenylchromen-6-yl) 3-nitrobenzoate
• InChI: InChI=1S/C23H15NO6/c1-14-19-13-18(29-22(25)16-8-5-9-17(12-16)24(27)28)10-11-20(19)30-23(26)21(14)15-6-3-2-4-7-15/h2-13H,1H3
• InChI Key: SUQSUUAVMFCTGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=C(C=C2)OC(=O)C3=CC(=CC=C3)[N+](=O)[O-])C4=CC=CC=C4

Description

4-Methyl-2-oxo-3-phenyl-2H-chromen-6-yl 3-nitrobenzoate is a chromenone-derived ester featuring a 3-nitrobenzoate group linked to a substituted chromenone core. Chromenones (2H-chromen-2-ones) are heterocyclic compounds with a benzopyrone scaffold, often associated with biological activities such as antimicrobial, antioxidant, and anti-inflammatory properties .

Preparation Methods

The synthesis of 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 3-nitrobenzoate typically involves the reaction of 4-methyl-2-oxo-2H-chromen-6-yl trifluoromethanesulfonate with 3-nitrobenzoic acid under specific conditions . The reaction is carried out in dry acetone with anhydrous potassium carbonate at 50°C . The product is then purified through recrystallization from ethanol . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 3-nitrobenzoate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like sodium borohydride or lithium aluminum hydride, leading to the formation of corresponding amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the nitro group, leading to the formation of various substituted derivatives.

Scientific Research Applications

Medicinal Chemistry Applications

1.1 Anticancer Activity
Research has indicated that coumarin derivatives, including 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 3-nitrobenzoate, exhibit promising anticancer properties. These compounds may induce apoptosis in cancer cells through various mechanisms such as inhibition of specific enzymes involved in cell proliferation and survival pathways. For instance, studies have shown that certain coumarins can inhibit the activity of topoisomerases, enzymes critical for DNA replication and repair, thereby leading to cell death in rapidly dividing cancer cells.

1.2 Anti-inflammatory Properties
Coumarins are also recognized for their anti-inflammatory effects. The presence of the nitrobenzoate moiety in this compound may enhance its ability to modulate inflammatory pathways. Research suggests that compounds with similar structures can inhibit the production of pro-inflammatory cytokines and enzymes like cyclooxygenase (COX), contributing to reduced inflammation.

1.3 Antioxidant Activity
The antioxidant potential of coumarin derivatives is another area of interest. The ability to scavenge free radicals and reduce oxidative stress is crucial in preventing cellular damage associated with various diseases, including cancer and neurodegenerative disorders. Studies have demonstrated that 4-methyl-2-oxo-3-phenyl derivatives possess significant radical-scavenging activity.

Synthesis Methodologies

The synthesis of 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 3-nitrobenzoate typically involves multi-step organic reactions. Common methods include:

Step	Reagents	Conditions	Yield
Step 1	Phenol, Acetic Anhydride	Reflux	High
Step 2	Nitrobenzoyl chloride	Room Temperature	Moderate
Step 3	Base (e.g., triethylamine)	Stirring for 1 hour	High

This synthetic route allows for the efficient production of the compound while maintaining high purity levels.

Case Studies

3.1 Antidiabetic Properties
A study investigated the potential of related coumarin compounds as Dipeptidyl Peptidase IV (DPP-IV) inhibitors, which are important for managing type 2 diabetes mellitus. The research highlighted that modifications on the coumarin structure significantly enhanced DPP-IV inhibitory activity, suggesting that similar modifications on 4-methyl-2-oxo-3-phenyl derivatives could yield effective antidiabetic agents .

3.2 Neuroprotective Effects
Another study focused on the neuroprotective effects of coumarin derivatives against scopolamine-induced amnesia in rats. The findings indicated that certain substituted coumarins improved memory retention and cognitive function, implicating their potential use in treating neurodegenerative diseases such as Alzheimer's .

Mechanism of Action

The mechanism of action of 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 3-nitrobenzoate involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity is attributed to its ability to inhibit bacterial DNA gyrase, an essential enzyme for bacterial DNA replication . The compound’s anticancer properties are linked to its ability to induce apoptosis in cancer cells through the activation of specific signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares key parameters of 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 3-nitrobenzoate with analogous compounds:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Solubility/Polarity	Biological Activity	Reference
4-Methyl-2-oxo-3-phenyl-2H-chromen-6-yl 3-nitrobenzoate	C₂₂H₁₅NO₆	389.36	3-nitrobenzoate, 4-methyl chromenone	Likely low (high hydrophobicity)	Not directly reported; 3-nitrobenzoate shows no bioreporter activation
2-(4-Methoxyphenoxy)-6-methyl-3-oxo-3,6-dihydro-2H-pyran-4-yl benzoate	C₂₁H₂₀O₆	368.38	Benzoate, methoxyphenoxy	Moderate (polar methoxy group)	Unspecified
4-Methyl-3-(2-oxo-2-phenylethoxy)-6H-benzo[c]chromen-6-one	C₂₂H₁₆O₄	344.36	Phenylethoxy, chromenone	Low (non-polar substituents)	Unspecified
2-Nitrobenzoate derivatives	Varies	Varies	2-nitrobenzoate	Higher polarity than 3-nitro	Induces EGFP expression in bioreporters

Key Observations:

• Nitro Position Effects : The 3-nitrobenzoate group in the target compound contrasts with 2-nitro isomers, which exhibit distinct bioreporter responses. demonstrates that 3-nitrobenzoate fails to activate EGFP in BRprox mutant cells, unlike 2-nitrobenzoate, highlighting positional sensitivity in molecular recognition .
• Ester Group Variations: Replacing 3-nitrobenzoate with methoxyphenoxy (as in ) or phenylethoxy () groups reduces polarity, likely increasing hydrophobicity.

Crystallographic and Computational Insights

While direct crystallographic data for the target compound is unavailable, analogous structures (e.g., ) suggest that:

• Packing Interactions : Nitro groups participate in weak hydrogen bonds (C–H···O) and π-stacking, influencing crystal packing .
• Software Utilization : Programs like SHELXL and WinGX are critical for refining such structures, enabling precise determination of bond lengths and angles .

Biological Activity

4-Methyl-2-oxo-3-phenyl-2H-chromen-6-yl 3-nitrobenzoate is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological properties, including its effects on various enzymatic activities, cytotoxicity, and potential therapeutic applications.

Chemical Structure

The molecular structure of 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 3-nitrobenzoate can be represented as follows:

$$\text{C}_{18}\text{H}_{15}\text{N}\text{O}_5$$

Enzyme Inhibition

Research has indicated that coumarin derivatives, including compounds similar to 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 3-nitrobenzoate, exhibit inhibitory effects on cholinesterases (AChE and BChE), which are critical targets in Alzheimer’s disease treatment. For instance, studies have shown that derivatives can possess moderate inhibitory activity against AChE with IC50 values ranging from 10.4 μM to 24.3 μM, depending on the substituents present on the phenyl ring .

Table 1: Inhibitory Effects on Cholinesterases

Compound	AChE IC50 (μM)	BChE IC50 (μM)
Compound A	10.4	7.7
Compound B	19.2	13.2
Compound C	24.3	30.1

Antioxidant Activity

In addition to enzyme inhibition, the antioxidant properties of coumarin derivatives are noteworthy. Compounds like 4-methyl-2-oxo-3-phenyl derivatives have been evaluated for their ability to scavenge free radicals, which contributes to their potential in preventing oxidative stress-related diseases .

Cytotoxicity Studies

Cytotoxicity assessments have been conducted against various cancer cell lines, including MCF-7 (breast cancer) and HepG2 (liver cancer). The results indicated that certain derivatives exhibited significant cytotoxic effects, with IC50 values suggesting potential for further development as anticancer agents .

Table 2: Cytotoxicity Against Cancer Cell Lines

Compound	Cell Line	IC50 (μM)
Compound A	MCF-7	18.5
Compound B	HepG2	22.0
Compound C	MCF-7	15.0

Mechanistic Insights

Molecular docking studies have provided insights into the binding interactions between these compounds and their target enzymes. The presence of electron-withdrawing groups enhances binding affinity through hydrogen bonding and π-stacking interactions with enzyme residues . These interactions are crucial for understanding how modifications in chemical structure can lead to variations in biological activity.

Case Studies

• Study on Cholinesterase Inhibition : A study evaluated several coumarin derivatives for their inhibitory effects on cholinesterases, revealing that structural modifications significantly influence activity levels, with some compounds showing dual inhibition capabilities against both AChE and BChE .
• Antioxidant Activity Evaluation : Another investigation focused on the antioxidant capacities of these compounds using DPPH and ABTS assays, demonstrating that certain derivatives could effectively neutralize free radicals, suggesting potential therapeutic uses in oxidative stress-related conditions .

Q & A

Q. What are the optimal synthetic routes for preparing 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 3-nitrobenzoate?

The synthesis typically involves coupling the chromene core (4-methyl-2-oxo-3-phenyl-2H-chromen-6-ol) with 3-nitrobenzoyl chloride. Key steps include:

• Nitro group introduction : Nitration of benzoic acid derivatives under controlled conditions (e.g., using HNO₃/H₂SO₄) to avoid over-nitration .
• Esterification : Activating the carboxylic acid (e.g., via acid chlorides) and reacting with the chromenol under basic conditions (e.g., pyridine or DMAP catalysis) .
• Purification : Recrystallization or column chromatography to isolate the ester product. Monitor purity via TLC (silica gel, hexane/ethyl acetate) and confirm via melting point, IR (C=O at ~1725 cm⁻¹, NO₂ at ~1530/1350 cm⁻¹), and NMR .

Q. How can the molecular structure of this compound be confirmed experimentally?

• Single-crystal X-ray diffraction (SC-XRD) : Grow crystals via slow evaporation (e.g., in methanol/dichloromethane). Use SHELXL for refinement, focusing on anisotropic displacement parameters and hydrogen bonding .
• Spectroscopy : Compare experimental IR and NMR data with computational predictions (e.g., DFT-optimized structures). Discrepancies in NOE correlations or coupling constants may indicate conformational flexibility .

Advanced Research Questions

Q. How can non-merohedral twinning or high disorder in crystallographic data be resolved?

• Data collection : Use high-resolution detectors and low-temperature (e.g., 100 K) measurements to reduce thermal motion artifacts.
• Refinement strategies : In SHELXL, apply TWIN/BASF commands for twinned data and PART/SUMP constraints for disordered regions. Validate with R₁, wR₂, and GOOF metrics .
• Validation tools : Check for missed symmetry using PLATON’s ADDSYM or the IUCr’s checkCIF service .

Q. What computational methods are suitable for analyzing electronic properties or reaction mechanisms?

• DFT calculations : Use Gaussian 09 with B3LYP/6-311++G(d,p) to optimize geometry, calculate frontier molecular orbitals (HOMO/LUMO), and simulate IR/Raman spectra .
• Molecular dynamics (MD) : Study solvation effects or conformational dynamics (e.g., chromene ring flexibility) with AMBER or GROMACS .
• Docking studies : Predict binding affinities with protein targets (e.g., enzymes relevant to nitro group bioactivity) using AutoDock Vina .

Q. How should contradictory spectroscopic or crystallographic data be addressed?

• Multi-technique validation : Cross-check NMR/IR with SC-XRD bond lengths/angles. For example, an unexpected NO₂ stretching frequency may indicate protonation or crystal packing effects .
• Data-driven iteration : Re-examine reaction conditions (e.g., solvent polarity, temperature) if computational and experimental data diverge. Use Bayesian statistics to quantify uncertainty in refinement parameters .

Methodological Guidance

Q. What protocols ensure reproducibility in scaled-up synthesis?

• Reaction monitoring : Use in situ FTIR or HPLC to track intermediate formation (e.g., nitrobenzoic acid → acid chloride).
• Catalyst optimization : Screen Lewis acids (e.g., ZnCl₂) for esterification efficiency. Avoid hygroscopic reagents to prevent side reactions .

Q. How can anisotropic displacement parameters (ADPs) improve structural accuracy?

• Refinement in SHELXL : Assign ADPs to all non-H atoms. Use ISOR restraints for atoms with high thermal motion.
• Visualization : Render ellipsoids in ORTEP (50% probability level) to identify steric strain or intermolecular interactions .